N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide

• IUPAC Name: N-[4-[(2-methylsulfanylphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C15H16N2O3S2/c1-11(18)16-12-7-9-13(10-8-12)22(19,20)17-14-5-3-4-6-15(14)21-2/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: OIJMVOXCSVUZDU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2SC
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide, also known as MPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study.

Mechanism of Action

The mechanism of action of N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide is complex and involves multiple pathways. In cancer cells, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. In Parkinson's disease, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide is converted to MPP+ by the enzyme monoamine oxidase B (MAO-B), which is then taken up by dopaminergic neurons and causes mitochondrial dysfunction, oxidative stress, and neuronal death.
Biochemical and Physiological Effects:
N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide inhibits cell proliferation, induces apoptosis, and inhibits angiogenesis. In Parkinson's disease, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide causes selective degeneration of dopaminergic neurons in the substantia nigra, leading to motor deficits, cognitive impairment, and behavioral changes.

Advantages and Limitations for Lab Experiments

N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide has several advantages as a research tool, including its high potency, specificity, and reproducibility. However, there are also several limitations to its use, including its toxicity, narrow therapeutic window, and potential for off-target effects. Careful consideration should be given to the dose, route of administration, and duration of exposure when using N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide in lab experiments.

Future Directions

There are several future directions for the research on N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide, including the development of new drugs based on its structure and mechanism of action, the exploration of its potential applications in other areas of research, such as immunology and infectious diseases, and the investigation of its role in the pathogenesis of other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease.
In conclusion, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide is a chemical compound that has significant potential as a research tool in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide in advancing scientific knowledge and improving human health.

Synthesis Methods

N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide is synthesized through a multi-step process that involves the reaction of 2-bromo-4-methylthiophenol with sodium sulfonamide to form the intermediate compound, which is then reacted with 4-acetamidobenzenesulfonyl chloride to produce the final product, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide. The synthesis method has been optimized to produce high yields of N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide with high purity.

Scientific Research Applications

N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide has been extensively studied for its potential applications in various fields of scientific research, including cancer research, drug discovery, and neuroscience. In cancer research, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide has been used as a lead compound to develop new drugs with improved efficacy and safety profiles. In neuroscience, N-[4-({[2-(methylthio)phenyl]amino}sulfonyl)phenyl]acetamide has been widely used as a neurotoxin to induce Parkinson's disease in animal models, which has led to significant advancements in the understanding of the disease and the development of new treatments.